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Compound of Interest

Compound Name: Tetrahydrofuran-2-carboxamide

Cat. No.: B153543 Get Quote

Navigating the lifecycle of specialized chemical reagents extends beyond their application in

research and development. The final step, disposal, is a critical component of laboratory safety

and environmental stewardship. This guide provides an in-depth, procedural framework for the

proper disposal of Tetrahydrofuran-2-carboxamide, ensuring the safety of laboratory

personnel and adherence to regulatory standards. Our approach is grounded in the

fundamental chemical properties of the compound and established best practices for

hazardous waste management.

Core Principles: Hazard Identification and Risk
Assessment
Effective disposal begins with a thorough understanding of the substance's inherent risks.

Tetrahydrofuran-2-carboxamide (CAS No. 91470-28-9) is a combustible solid whose hazards

stem from its parent structure, tetrahydrofuran (THF), and its carboxamide functional group.[1]

[2][3][4]

Key Causality: The primary disposal pathway is dictated by two core properties: its high hazard

potential to aquatic environments and the nitrogen content of the amide group. Drain disposal

is strictly prohibited, and thermal destruction requires specialized handling.

A summary of the primary hazards is presented below:
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Hazard Category Description
Rationale & Implication for
Disposal

Environmental

Water Hazard Class 3 (WGK

3): Highly hazardous to water.

[1]

This is the most critical factor

for disposal. The compound

must not be allowed to enter

drains, soil, or surface water.

Disposal methods must ensure

complete containment and

destruction.

Health
Irritant: Causes skin, eye, and

respiratory irritation.[2]

Direct contact must be

avoided. All handling, including

preparation for disposal,

requires appropriate Personal

Protective Equipment (PPE).

Physical
Combustible Solid: Can burn if

ignited.[1]

While not as volatile as its

parent, THF, ignition sources

should be controlled in the

storage and handling area for

the waste.

Chemical Reactivity

Peroxide Formation Potential:

Like its parent THF, there is a

potential, albeit lower for the

solid form, to form explosive

peroxides over time if exposed

to air and light.[5][6][7][8]

Waste containers should be

dated, kept tightly sealed, and

stored away from light and

heat. Prolonged storage of

waste is discouraged.

Combustion Products

Nitrogen Oxides (NOx)

Formation: Incineration of

nitrogen-containing organic

compounds produces NOx

(e.g., NO, NO₂), which are

atmospheric pollutants.[9][10]

[11]

Disposal must be conducted

by a licensed hazardous waste

facility with incinerators

equipped with flue-gas

scrubbing technology to

neutralize NOx emissions.[12]

[13]
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Pre-Disposal Protocol: In-Lab Waste Management
Proper management within the laboratory is the first step in the disposal chain. This ensures

safety and compliance while the waste awaits collection.

Step-by-Step Waste Accumulation Procedure:
Select a Designated Waste Container:

Choose a container made of a compatible material (e.g., High-Density Polyethylene -

HDPE, or the original product container). The container must be in good condition, free of

cracks, and have a secure, tightly-sealing lid.[14][15]

Do not use metal containers for any waste stream containing residual solvents or

potentially corrosive materials.

Segregate the Waste Stream:

Dedicate a specific container solely for Tetrahydrofuran-2-carboxamide and any

materials heavily contaminated with it (e.g., weighing papers, contaminated gloves).

Causality: Do not mix this waste with other chemical waste streams unless compatibility

has been explicitly verified. Incompatible mixtures can lead to dangerous reactions. For

example, mixing with strong oxidizing agents should be avoided.[7][8]

Properly Label the Container:

Immediately affix a "HAZARDOUS WASTE" label to the container.[15]

Clearly write the full chemical name: "Tetrahydrofuran-2-carboxamide" and its CAS

number "91470-28-9". Avoid using abbreviations.

Indicate the accumulation start date. This is crucial for tracking and preventing prolonged

storage.

Safe Storage Practices:
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Keep the waste container tightly closed at all times, except when adding waste.[14] This

prevents the release of vapors and potential contamination.

Store the container in a designated Satellite Accumulation Area (SAA) that is under the

control of the generator.[15]

Use secondary containment (e.g., a larger, chemically resistant tub or bin) for the liquid

waste container to contain any potential leaks.[6][15]

Store away from heat, direct sunlight, and ignition sources.[16]

Disposal Pathway: Professional Decommissioning
Due to its hazardous characteristics, Tetrahydrofuran-2-carboxamide must be disposed of

through a licensed environmental services contractor. On-site chemical neutralization or drain

disposal is not a compliant or safe option.

Workflow for Final Disposal:
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In-Laboratory Procedures
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*TSDF: Treatment, Storage, and Disposal Facility
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Disposal Workflow for Tetrahydrofuran-2-carboxamide.
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Operational Steps for Professional Disposal:
Accumulate Waste: Follow the in-lab protocol described in Section 2. Do not accumulate

more than 10 gallons of hazardous waste in your lab space.[15]

Request Pickup: Contact your institution's Environmental Health and Safety (EHS) office or

the designated hazardous waste contractor to schedule a pickup.[15][17]

Provide Documentation: Accurately describe the waste on the pickup request form, using the

full chemical name and CAS number. This information is vital for creating the hazardous

waste manifest used for transportation.

Hand-off to Professionals: The licensed contractor will transport the waste to a permitted

Treatment, Storage, and Disposal Facility (TSDF). The primary and most effective method of

destruction for this compound is high-temperature incineration.[9]

Emergency Procedures: Spill Management
In the event of a spill, prompt and correct action is critical to mitigate exposure and

environmental contamination.

For a Small Spill (<100g of solid):

Alert personnel in the immediate area and restrict access.

Wearing appropriate PPE (nitrile gloves, safety goggles, lab coat), gently cover the spill

with an inert absorbent material like sand or vermiculite. Do not use combustible materials

like paper towels as the primary absorbent.

Carefully sweep the material into a designated hazardous waste container. Use non-

sparking tools if there is any risk of ignition.[18]

Clean the spill area with soap and water, collecting the cleaning materials as hazardous

waste.

Label the waste container and manage it for disposal as described above.

For a Large Spill (>100g) or any spill outside of a containment area:
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Evacuate the immediate area.

Alert your supervisor and contact your institution's EHS or emergency response team

immediately.[8][17]

Do not attempt to clean up a large spill yourself.

By adhering to these scientifically-grounded procedures, researchers can ensure that the

disposal of Tetrahydrofuran-2-carboxamide is managed safely, responsibly, and in full

compliance with environmental regulations, thereby building a culture of safety that extends

beyond the bench.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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